![molecular formula C19H26N2O3 B3847357 1-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)butanoyl]-1,4-diazepan-5-one](/img/structure/B3847357.png)
1-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)butanoyl]-1,4-diazepan-5-one
Overview
Description
1-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)butanoyl]-1,4-diazepan-5-one is a compound that has gained attention in scientific research due to its potential use in various fields. This compound is also known as TBN-9 and is a diazepinone derivative. In
Mechanism of Action
The mechanism of action of TBN-9 is not fully understood, but it is believed to act as a positive allosteric modulator of GABA-A receptors. This results in an increase in the activity of GABA, which is an inhibitory neurotransmitter in the brain. The increased activity of GABA leads to a decrease in the excitability of neurons, which results in anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
TBN-9 has been found to have various biochemical and physiological effects. Studies have shown that TBN-9 increases the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a crucial role in regulating mood. TBN-9 has also been found to increase the levels of BDNF (brain-derived neurotrophic factor), which is a protein that promotes the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
TBN-9 has several advantages for lab experiments. It is easy to synthesize, and its effects can be easily measured in animal models. However, TBN-9 has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer orally. Additionally, TBN-9 has a short half-life, which means that it is quickly metabolized and eliminated from the body.
Future Directions
There are several future directions for the research on TBN-9. One of the significant areas of research is to understand the mechanism of action of TBN-9 in more detail. Additionally, more studies are needed to determine the optimal dosage and administration route of TBN-9. Further research is also needed to explore the potential use of TBN-9 in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder.
Conclusion:
In conclusion, 1-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)butanoyl]-1,4-diazepan-5-one or TBN-9 is a compound that has gained attention in scientific research due to its potential use in the treatment of depression and anxiety disorders. TBN-9 acts as a positive allosteric modulator of GABA-A receptors, leading to anxiolytic and antidepressant effects. While TBN-9 has several advantages for lab experiments, such as easy synthesis and measurable effects, it also has some limitations, such as poor solubility in water and a short half-life. Future research on TBN-9 should focus on understanding its mechanism of action in more detail and exploring its potential use in the treatment of other neurological disorders.
Scientific Research Applications
TBN-9 has been found to have potential application in various scientific research fields. One of the significant applications of TBN-9 is in the treatment of depression and anxiety disorders. Studies have shown that TBN-9 has anxiolytic and antidepressant effects, which make it a promising candidate for the treatment of these disorders.
Properties
IUPAC Name |
1-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)butanoyl]-1,4-diazepan-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O3/c1-2-17(19(23)21-11-9-18(22)20-10-12-21)24-16-8-7-14-5-3-4-6-15(14)13-16/h7-8,13,17H,2-6,9-12H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSDCUZODGNJNOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCC(=O)NCC1)OC2=CC3=C(CCCC3)C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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